Cas no 1375471-45-6 (2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid)

• Product Name: 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid
• CAS No: 1375471-45-6
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• MDL: MFCD21602536
• CID: 4594628
• PubChem ID: 72118866
• Update Time: 2025-05-19

2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid

• MDL： MFCD21602536
• Inchi： 1S/C14H26N2O4/c1-5-6-11(12(17)18)15-7-9-16(10-8-15)13(19)20-14(2,3)4/h11H,5-10H2,1-4H3,(H,17,18)
• InChI Key： NUXDRIDMHUTPRJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCN(C(OC(C)(C)C)=O)CC1)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid

Comprehensive Overview of 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid (CAS No. 1375471-45-6)

2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid (CAS No. 1375471-45-6) is a specialized piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique tert-butoxycarbonyl (Boc) protecting group, which enhances its stability and reactivity in peptide coupling and drug design applications. Its molecular structure combines a pentanoic acid backbone with a piperazine ring, making it a versatile intermediate for developing bioactive molecules.

In recent years, the demand for Boc-protected piperazine derivatives like 1375471-45-6 has surged due to their role in protease inhibitor development and kinase-targeted therapies. Researchers frequently search for "Boc-piperazine applications" or "CAS 1375471-45-6 solubility," reflecting its relevance in optimizing drug delivery systems. The compound’s carboxylic acid functionality allows for further derivatization, aligning with trends in fragment-based drug discovery (FBDD) and combinatorial chemistry.

The synthesis of 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid involves multi-step organic reactions, including amide bond formation and Boc-deprotection under controlled conditions. Its logP value and hydrogen bonding capacity are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling, a hot topic in AI-driven drug design. Users often inquire about "1375471-45-6 NMR data" or "Boc-piperazine storage conditions," highlighting the need for precise technical documentation.

From an industrial perspective, CAS 1375471-45-6 is supplied under GMP-grade standards for preclinical studies. Its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for producing therapeutic peptides, a market projected to grow at 9.8% CAGR (2023–2030). Environmental considerations, such as "green chemistry alternatives for Boc protection," are also gaining traction, linking this compound to sustainable pharmaceutical manufacturing trends.

In summary, 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}pentanoic acid bridges medicinal chemistry and material science, addressing contemporary challenges like drug solubility enhancement and targeted molecular imaging. Its CAS registry number (1375471-45-6) ensures traceability in global databases, while its structural modularity supports innovations in bioconjugation and small-molecule prodrugs.